Cas no 1249514-25-7 (3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide
• CAS No: 1249514-25-7
• MF: C₉H₁₅BrN₄O
• MW: 275.145600557327
• CID: 6391402
• PubChem ID: 61924010
• Update Time: 2025-05-20

3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide
• 1249514-25-7
• EN300-1123272
• AKOS011197938

• Inchi： 1S/C9H15BrN4O/c1-2-3-12-8(9(11)15)6-14-5-7(10)4-13-14/h4-5,8,12H,2-3,6H2,1H3,(H2,11,15)
• InChI Key： MGUKNKMYDQVEKM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(N)=O)NCCC

Computed Properties

• Exact Mass: 274.04292g/mol
• Monoisotopic Mass: 274.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide

Research Brief on 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide (CAS: 1249514-25-7)

In recent years, the compound 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide (CAS: 1249514-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and propanamide backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of the 4-bromo substituent on the pyrazole ring further enhances its reactivity and binding affinity, making it a valuable scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable investigation demonstrated its efficacy as a selective inhibitor of a specific kinase pathway implicated in inflammatory diseases. The study utilized a combination of in vitro assays and molecular docking simulations to confirm the compound's binding mode and inhibitory activity. These findings suggest that 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide could serve as a lead compound for the development of novel anti-inflammatory agents.

Another area of research has explored the compound's potential in oncology. Preliminary data from cell-based assays indicate that it exhibits cytotoxic effects against certain cancer cell lines, particularly those with dysregulated signaling pathways. The mechanism appears to involve the induction of apoptosis and the inhibition of cell proliferation. Further studies are underway to optimize the compound's pharmacokinetic properties and evaluate its efficacy in animal models.

The synthesis and structural optimization of 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved solubility and bioavailability. These modifications are critical for enhancing the compound's therapeutic potential and reducing off-target effects. Computational chemistry tools have played a pivotal role in guiding these structural refinements.

In conclusion, 3-(4-bromo-1H-pyrazol-1-yl)-2-(propylamino)propanamide represents a promising candidate for further drug development. Its diverse biological activities and modifiable structure make it a versatile tool for addressing unmet medical needs. Future research should prioritize in vivo studies and clinical trials to fully realize its therapeutic potential. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.